Cas no 9010-86-0 (ETHYLENE/ETHYL ACRYLATE COPOLYMER)

• Product Name: ETHYLENE/ETHYL ACRYLATE COPOLYMER
• CAS No: 9010-86-0
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00134027
• CID: 803991
• PubChem ID: 3080657
• Update Time: 2025-06-28

ETHYLENE/ETHYL ACRYLATE COPOLYMER Chemical and Physical Properties

Names and Identifiers

• NUC 9169
• 2-Propenoicacid,ethylester,polymerwithethene
• ETHYL ACRYLATE COPOLYMER
• ETHYL ACRYLATE COPOLYMERS
• ETHYLENE
• Ethylene-ethyl acrylate copolymers
• Ethyl prop-2-enoate--ethene (1/1)
• ethylene/ethyl acrylate
• 9010-86-0
• ethene;ethyl prop-2-enoate
• 124221-56-3
• SCHEMBL43931
• CGPRUXZTHGTMKW-UHFFFAOYSA-N
• DTXSID90924761
• ETHYLENE/ETHYL ACRYLATE COPOLYMER

• MDL： MFCD00134027
• Inchi： 1S/C5H8O2.C2H4/c1-3-5(6)7-4-2;1-2/h3H,1,4H2,2H3;1-2H2
• InChI Key： CGPRUXZTHGTMKW-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC.C=C

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Crystalline powder
• Density: 0.93 g/mL at 25 °C(lit.)
• Boiling Point: 99.5ºC at 760mmHg
• Flash Point: 15.6ºC
• PSA: 26.30000
• LogP: 1.53770
• Solubility: Not available

ETHYLENE/ETHYL ACRYLATE COPOLYMER Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on ETHYLENE/ETHYL ACRYLATE COPOLYMER

Ethylene/Ethyl Acrylate Copolymer (CAS No. 9010-86-0): An Overview of Properties, Applications, and Recent Research Advances

Ethylene/Ethyl Acrylate Copolymer (EEA), with the CAS number 9010-86-0, is a versatile thermoplastic elastomer that has gained significant attention in various industrial applications due to its unique combination of properties. This copolymer is synthesized by the copolymerization of ethylene and ethyl acrylate, resulting in a material that exhibits excellent flexibility, toughness, and chemical resistance. The EEA copolymer is widely used in the manufacturing of adhesives, sealants, coatings, and packaging materials, among other applications.

The structure of Ethylene/Ethyl Acrylate Copolymer is characterized by alternating segments of ethylene and ethyl acrylate monomers. The presence of the ethyl acrylate units introduces polar groups into the polymer chain, which enhances its adhesion properties and compatibility with polar substrates. This makes EEA particularly suitable for applications where strong adhesion and flexibility are required.

In terms of physical properties, Ethylene/Ethyl Acrylate Copolymer typically has a glass transition temperature (Tg) in the range of -55 to -35°C, which contributes to its excellent low-temperature flexibility. The material also exhibits good mechanical properties, such as tensile strength and elongation at break, making it suitable for use in a wide range of environments. Additionally, EEA has good resistance to chemicals, including acids, bases, and alcohols, which further extends its application potential.

One of the key advantages of Ethylene/Ethyl Acrylate Copolymer is its processability. The material can be easily processed using conventional thermoplastic techniques such as extrusion, injection molding, and blow molding. This ease of processing makes it an attractive choice for manufacturers looking to produce high-quality products efficiently. Moreover, EEA can be blended with other polymers to tailor its properties for specific applications.

In the field of adhesives and sealants, Ethylene/Ethyl Acrylate Copolymer is widely used due to its excellent adhesion to a variety of substrates, including metals, plastics, and rubber. The copolymer's ability to form strong bonds at low temperatures makes it particularly useful in applications where high-temperature curing is not feasible. Additionally, EEA-based adhesives and sealants offer good resistance to environmental factors such as UV radiation and moisture.

Recent research has focused on enhancing the performance of Ethylene/Ethyl Acrylate Copolymer through various modifications and additives. For example, studies have explored the use of nanofillers such as clay and carbon nanotubes to improve the mechanical properties and thermal stability of EEA. These modifications have shown promising results in terms of increasing the tensile strength and reducing the coefficient of thermal expansion (CTE) of the copolymer.

In the context of packaging materials, Ethylene/Ethyl Acrylate Copolymer is used to produce flexible films and sheets that offer excellent barrier properties against moisture and gases. This makes it particularly suitable for food packaging applications where maintaining product freshness is crucial. Additionally, EEA-based packaging materials are known for their clarity and printability, which enhances their aesthetic appeal.

The pharmaceutical industry has also shown interest in Ethylene/Ethyl Acrylate Copolymer due to its biocompatibility and potential use in drug delivery systems. Research has explored the use of EEA as a matrix material for controlled-release formulations, where the copolymer's ability to control drug release rates can be leveraged to optimize therapeutic outcomes. Studies have demonstrated that EEA can be tailored to achieve desired release profiles by adjusting the composition and processing conditions.

Environmental considerations are increasingly important in material selection, and recent research has focused on developing more sustainable versions of Ethylene/Ethyl Acrylate Copolymer. Efforts have been made to incorporate bio-based monomers into the copolymer structure to reduce dependence on fossil fuels. For example, using bio-based ethylene derived from renewable resources can significantly reduce the carbon footprint of EEA production.

In conclusion, Ethylene/Ethyl Acrylate Copolymer (CAS No. 9010-86-0) is a highly versatile material with a wide range of applications in industries such as adhesives, sealants, coatings, packaging, and pharmaceuticals. Its unique combination of physical properties, processability, and environmental benefits make it an attractive choice for manufacturers looking to develop high-performance products. Ongoing research continues to explore new ways to enhance the performance and sustainability of this important copolymer.